Cas no 95285-11-3 (1,4-Butanediamine,N1,N4-bis(1-methyl-2-phenylethyl)-)
95285-11-3 structure
Product Name:1,4-Butanediamine,N1,N4-bis(1-methyl-2-phenylethyl)-
CAS No:95285-11-3
MF:C22H32N2
MW:324.502885818481
CID:806773
PubChem ID:125310
Update Time:2025-04-19
1,4-Butanediamine,N1,N4-bis(1-methyl-2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediamine,N1,N4-bis(1-methyl-2-phenylethyl)-
- mesotrin
- Mezotrin
- 95285-11-3
- DTXSID50915039
- N,N'-Bis(phenylisopropyl)tetramethylenediamine
- 1,4-Butanediamine, N,N'-bis(1-methyl-2-phenylethyl)-
- N~1~,N~4~-Bis(1-phenylpropan-2-yl)butane-1,4-diamine
- N,N'-bis(1-phenylpropan-2-yl)butane-1,4-diamine
-
- Inchi: 1S/C22H32N2/c1-19(17-21-11-5-3-6-12-21)23-15-9-10-16-24-20(2)18-22-13-7-4-8-14-22/h3-8,11-14,19-20,23-24H,9-10,15-18H2,1-2H3
- InChI Key: WQJMQJVSPXMDNH-UHFFFAOYSA-N
- SMILES: N(CCCCNC(C)CC1C=CC=CC=1)C(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 324.257
- Monoisotopic Mass: 324.257
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 11
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- Density: 0.973
- Boiling Point: 455.1°Cat760mmHg
- Flash Point: 264.6°C
- Refractive Index: 1.539
1,4-Butanediamine,N1,N4-bis(1-methyl-2-phenylethyl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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